Cas no 2088771-99-5 (Tetraethylammonium Hexachlorocerate(III))

• Product Name: Tetraethylammonium Hexachlorocerate(III)
• CAS No: 2088771-99-5
• MF: C₈H₂₀CeCl₆N
• MW: 483.085094451904
• CID: 5043257
• Update Time: 2025-06-08

Tetraethylammonium Hexachlorocerate(III) Chemical and Physical Properties

Names and Identifiers

• Tetraethylammonium Hexachlorocerate(III)

• Inchi： 1S/C8H20N.Ce.6ClH/c1-5-9(6-2,7-3)8-4;;;;;;;/h5-8H2,1-4H3;;6*1H/q+1;+3;;;;;;/p-6
• InChI Key： XONJJHFYJSVOLI-UHFFFAOYSA-H
• SMILES： [N+](CC)(CC)(CC)CC.[Ce+3]([Cl-])([Cl-])([Cl-])([Cl-])([Cl-])[Cl-]

Additional information on Tetraethylammonium Hexachlorocerate(III)

Tetraethylammonium Hexachlorocerate(III) and Its Applications in Modern Chemical Biology

Tetraethylammonium Hexachlorocerate(III), with the CAS number 2088771-99-5, is a compound of significant interest in the field of chemical biology. This organometallic complex has garnered attention due to its unique structural properties and versatile applications in various biochemical processes. The compound's composition, featuring a cerium(III) center coordinated with hexachlorocerate ligands and tetraethylammonium counterions, imparts distinct chemical and electronic characteristics that make it valuable for research and development.

The synthesis of Tetraethylammonium Hexachlorocerate(III) involves a meticulous process that ensures high purity and stability. The cerium(III) ion serves as the central metal atom, which is coordinated to six chloro ligands, forming a hexacoordinated complex. This complex is then stabilized by the addition of tetraethylammonium ions, which act as counterions to balance the charge. The resulting compound exhibits excellent solubility in polar organic solvents, making it suitable for a wide range of applications in biochemical assays and material science.

In recent years, Tetraethylammonium Hexachlorocerate(III) has been extensively studied for its potential applications in catalysis and material science. The compound's ability to facilitate redox reactions has made it a candidate for use in electrochemical systems. Researchers have explored its role in enhancing the efficiency of electrochemical sensors and catalysts, particularly in environments where high oxidation-reduction potentials are required. The unique electronic properties of cerium(III) complexes have been leveraged to develop novel materials with improved conductivity and stability.

Moreover, the compound has shown promise in the field of biochemistry. Studies have indicated that Tetraethylammonium Hexachlorocerate(III) can interact with biological molecules, such as enzymes and nucleic acids, to modulate their activity. This interaction has been investigated in the context of developing new therapeutic agents and diagnostic tools. The ability of this compound to bind selectively to specific biological targets makes it a valuable tool for understanding molecular mechanisms and designing targeted interventions.

One of the most intriguing aspects of Tetraethylammonium Hexachlorocerate(III) is its potential application in nanotechnology. The compound's ability to form stable nanoparticles has been explored for use in drug delivery systems. These nanoparticles can be engineered to release therapeutic agents at specific sites within the body, thereby improving treatment efficacy and reducing side effects. Additionally, the unique optical properties of these nanoparticles have been utilized in imaging techniques, providing researchers with new tools for visualizing biological processes at the molecular level.

The latest research on Tetraethylammonium Hexachlorocerate(III) has also highlighted its role in environmental chemistry. Studies have demonstrated that this compound can be used to degrade environmental pollutants, such as organic dyes and industrial waste products. The catalytic activity of cerium(III) complexes has been exploited to break down harmful substances into less toxic forms, thereby contributing to environmental remediation efforts.

In conclusion, Tetraethylammonium Hexachlorocerate(III) (CAS number 2088771-99-5) is a multifaceted compound with significant applications across various fields of chemistry and biology. Its unique structural and electronic properties make it a valuable tool for researchers working on catalysis, material science, biochemistry, nanotechnology, and environmental chemistry. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge and technological innovation is likely to grow even further.